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Compound Name: ,
dione

Cat. No.: B1248240

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,8-Dioxacyclotetradecane-2,9-dione (CAS No. 1020-83-3) is a cyclic ester, specifically a
dilactone, derived from the dimerization of 6-hydroxyhexanoic acid.[1] As a macrocyclic
compound, it serves as a monomer in the synthesis of aliphatic polyesters. These polyesters
are of significant interest in the fields of biodegradable materials and drug delivery systems,
owing to their biocompatibility and tunable degradation profiles. This technical guide provides a
comprehensive review of the available literature on 1,8-dioxacyclotetradecane-2,9-dione,
focusing on its synthesis, properties, and potential applications.

Chemical and Physical Properties

1,8-Dioxacyclotetradecane-2,9-dione is a white solid at room temperature. Its fundamental
properties are summarized in the table below. The molecule is described as a polycyclic
hydrocarbon that is reactive in low light and thermally stable.[2]
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Property Value Reference
CAS Number 1020-83-3 [2]
Molecular Formula C12H2004 [2]
Molecular Weight 228.28 g/mol [2]
Melting Point 112 °C [2]
Boiling Point 442.1 °C [2]
SMILES EESCC(:O)OCCCCCCFO)O o]

Synthesis of 1,8-Dioxacyclotetradecane-2,9-dione

While specific, detailed protocols for the synthesis of 1,8-dioxacyclotetradecane-2,9-dione
are not extensively reported in publicly available literature, a plausible and commonly employed
method for the formation of such cyclic esters is the cyclodimerization of the corresponding
hydroxy acid, in this case, 6-hydroxyhexanoic acid. This process typically involves an
intramolecular esterification reaction, which can be promoted by heat and/or a catalyst.

Experimental Protocol: Representative Synthesis from
6-Hydroxyhexanoic Acid

The following protocol is a representative method based on general principles of lactonization
and should be optimized for specific laboratory conditions.

Materials:

6-hydroxyhexanoic acid

A suitable acid catalyst (e.g., p-toluenesulfonic acid) or a condensation agent (e.g.,
dicyclohexylcarbodiimide with 4-dimethylaminopyridine)

High-boiling point, non-polar solvent (e.g., toluene or xylene)

Standard laboratory glassware for reflux and distillation
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 Purification apparatus (e.g., column chromatography system with silica gel)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, dissolve 6-hydroxyhexanoic acid in toluene to a dilute concentration (e.g., 0.1 M).
The use of high dilution favors intramolecular cyclization over intermolecular polymerization.

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid to the solution.

o Reaction: Heat the mixture to reflux. The water formed during the esterification will be
azeotropically removed and collected in the Dean-Stark trap, driving the reaction towards the
product.

¢ Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic solution with a saturated aqueous solution of sodium bicarbonate to neutralize the
acid catalyst, followed by a wash with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate
the desired 1,8-dioxacyclotetradecane-2,9-dione.

Quantitative Data:

 Yield: The yield of this reaction is highly dependent on the reaction conditions, particularly
the concentration of the starting material. Specific yield data for this compound is not readily
available in the literature.

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, FT-IR, and Mass Spectrometry for 1,8-
dioxacyclotetradecane-2,9-dione are not widely published. Researchers are advised to
perform their own characterization upon synthesis.
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Applications in Polymer Chemistry

The primary application of 1,8-dioxacyclotetradecane-2,9-dione is as a monomer for the
synthesis of aliphatic polyesters through ring-opening polymerization (ROP). This method is
particularly attractive as it allows for the production of high molecular weight polymers with
controlled structures.

Lipase-Catalyzed Ring-Opening Polymerization

Enzymatic ROP using lipases has emerged as a green and sustainable alternative to traditional
metal-based catalysts.[3] Lipases, such as Candida antarctica lipase B (CALB), are known to
effectively catalyze the ROP of various lactones.[4]

Experimental Protocol: Representative Lipase-Catalyzed ROP

Materials:

1,8-Dioxacyclotetradecane-2,9-dione

Immobilized lipase (e.g., Novozym 435)

Anhydrous toluene

Standard laboratory glassware for reactions under inert atmosphere

Procedure:

e Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or
nitrogen), add 1,8-dioxacyclotetradecane-2,9-dione and anhydrous toluene.

e Enzyme Addition: Add the immobilized lipase to the solution.

o Reaction: Heat the mixture at a specific temperature (e.g., 60-90 °C) with stirring for a
defined period (e.g., 24-72 hours).

o Termination and Purification: After the desired reaction time, cool the mixture and dissolve it
in a suitable solvent like chloroform. Remove the enzyme by filtration. Precipitate the
polymer by adding the solution to a non-solvent such as cold methanol.
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e Drying: Collect the polymer by filtration and dry it under vacuum to a constant weight.
Quantitative Data:

e Molecular Weight and Polydispersity: The molecular weight and polydispersity of the
resulting polyester are dependent on the reaction conditions (temperature, time, enzyme
concentration) and the purity of the monomer. Specific data for polymers derived from this
particular monomer are not readily available.

Biological Activity and Drug Development Potential

There is limited and largely unsubstantiated information regarding the biological activity of 1,8-
dioxacyclotetradecane-2,9-dione. One source suggests potential antidepressant and
antipsychotic effects in rats, but this is not supported by peer-reviewed scientific literature and
should be treated with caution.[2] The same source also warns against its use for psychotic
depression due to potential for particle growth in the lungs.[2]

Given its primary role as a monomer for biodegradable polyesters, its application in drug
development is more likely to be indirect, as a component of drug delivery systems. The
resulting polyesters could be formulated into nanopatrticles, microparticles, or implants for the
controlled release of therapeutic agents.

Signaling Pathways: There is no information available in the scientific literature regarding the
interaction of 1,8-dioxacyclotetradecane-2,9-dione with any biological signaling pathways.
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Synthesis Pathway
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Caption: Plausible synthesis of 1,8-dioxacyclotetradecane-2,9-dione.

Experimental Workflow for Characterization
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Caption: General workflow for characterization.

Conclusion

1,8-Dioxacyclotetradecane-2,9-dione is a macrocyclic ester with a clear application as a
monomer in the synthesis of biodegradable polyesters. While its basic physical properties are
known, there is a notable lack of detailed, publicly available scientific literature on its specific
synthesis protocols, comprehensive characterization data, and biological activity. The
information presented in this guide is compiled from available data and inferred from general
chemical principles. Further research is warranted to fully elucidate the properties and potential
of this compound, particularly in the development of novel biomaterials for drug delivery and
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other biomedical applications. Researchers working with this compound are encouraged to
publish their findings to contribute to the collective understanding of this potentially valuable
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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